Cas no 6742-08-1 (Acetamide, N-(1,2-dihydro-2-oxo-1-(2,3,5-tri-O-acetylbeta-D-arabinofuranosyl)-4-pyrimidinyl)-)
6742-08-1 structure
Product Name:Acetamide, N-(1,2-dihydro-2-oxo-1-(2,3,5-tri-O-acetylbeta-D-arabinofuranosyl)-4-pyrimidinyl)-
CAS No:6742-08-1
MF:C17H21N3O9
MW:411.363344907761
CID:965992
PubChem ID:23193
Update Time:2025-04-19
Acetamide, N-(1,2-dihydro-2-oxo-1-(2,3,5-tri-O-acetylbeta-D-arabinofuranosyl)-4-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- BRN 0771368
- 6742-08-1
- [(2R,3R,4S,5R)-5-(4-Acetamido-2-oxopyrimidin-1-yl)-4-acetyloxy-2-(acetyloxymethyl)oxolan-3-yl]acetate
- Tetraacetylarabinosylcytosine
- Acetamide, N-(1,2-dihydro-2-oxo-1-(2,3,5-tri-O-acetylbeta-D-arabinofuranosyl)-4-pyrimidinyl)-
- N-Acetyl-1-beta-D-arabinofuranosylcytosine 2',3',5'-triacetate
- Cytosine, N-acetyl-1-beta-D-arabinofuransyl-, 2',3',5'-triacetate
- NSC 92717
- CYTOSINE, N-ACETYL-1-beta-D-ARABINOFURANOSYL-, 2',3',5'-TRIACETATE
-
- Inchi: 1S/C17H21N3O9/c1-8(21)18-13-5-6-20(17(25)19-13)16-15(28-11(4)24)14(27-10(3)23)12(29-16)7-26-9(2)22/h5-6,12,14-16H,7H2,1-4H3,(H,18,19,21,25)/t12-,14-,15+,16-/m1/s1
- InChI Key: SABGQSSAGOWXJK-DMRZNYOFSA-N
- SMILES: O1[C@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)N1C(N=C(C=C1)NC(C)=O)=O
Computed Properties
- Exact Mass: 411.127779
- Monoisotopic Mass: 411.127779
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 776
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.2
- Topological Polar Surface Area: 150
Experimental Properties
- Density: 1.47
- Refractive Index: 1.598
Acetamide, N-(1,2-dihydro-2-oxo-1-(2,3,5-tri-O-acetylbeta-D-arabinofuranosyl)-4-pyrimidinyl)- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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